Cas no 72225-63-9 (3-amino-N-butyl-4-methylbenzenesulfonamide)

• Product Name: 3-amino-N-butyl-4-methylbenzenesulfonamide
• CAS No: 72225-63-9
• MF: C₁₁H₁₈N₂O₂S
• MW: 242.337821483612
• MDL: MFCD09901911
• CID: 3047639
• PubChem ID: 17608970
• Update Time: 2025-06-15

3-amino-N-butyl-4-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-N-butyl-4-methylbenzenesulfonamide
• XCA22563
• V7484
• 3-amino-N-butyl-4-methylbenzenesulfonamide

• MDL： MFCD09901911
• Inchi： 1S/C11H18N2O2S/c1-3-4-7-13-16(14,15)10-6-5-9(2)11(12)8-10/h5-6,8,13H,3-4,7,12H2,1-2H3
• InChI Key： BROLIXCWOLRQGA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(C=1)N)(NCCCC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 298
• XLogP3: 1.8
• Topological Polar Surface Area: 80.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on 3-amino-N-butyl-4-methylbenzenesulfonamide

Comprehensive Overview of 3-amino-N-butyl-4-methylbenzenesulfonamide (CAS No. 72225-63-9): Properties, Applications, and Industry Insights

3-amino-N-butyl-4-methylbenzenesulfonamide (CAS No. 72225-63-9) is a specialized sulfonamide derivative with a unique molecular structure that combines an amino group, a butyl chain, and a methyl-substituted benzene ring. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential as a building block for drug discovery and material science. The presence of both sulfonamide and amino functionalities makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for sulfonamide-based compounds like 3-amino-N-butyl-4-methylbenzenesulfonamide has surged, driven by their applications in medicinal chemistry and biochemical research. Researchers are particularly interested in its role as a precursor for designing enzyme inhibitors and receptor modulators. The compound's structural flexibility allows for modifications that can enhance bioavailability and target specificity, addressing key challenges in modern drug development.

From a synthetic chemistry perspective, CAS No. 72225-63-9 offers several advantages. Its stable aromatic core and reactive amino group facilitate diverse functionalization strategies, enabling the creation of libraries of derivatives for high-throughput screening. This aligns with the growing trend of fragment-based drug design, where small molecules like 3-amino-N-butyl-4-methylbenzenesulfonamide serve as critical starting points for optimizing pharmacological properties.

The compound's physicochemical properties have also been a subject of study. With a molecular weight of 256.35 g/mol and balanced lipophilicity, it demonstrates favorable solubility characteristics in both organic and aqueous media. This dual solubility profile is particularly valuable for formulating drug candidates with improved membrane permeability, a hot topic in ADMET optimization (Absorption, Distribution, Metabolism, Excretion, and Toxicity).

Industry reports highlight the expanding market for fine chemicals like 3-amino-N-butyl-4-methylbenzenesulfonamide, especially in regions with robust pharmaceutical manufacturing ecosystems. The compound's patent landscape reveals its inclusion in several innovative therapeutic formulations, though specific applications often remain confidential due to intellectual property considerations. This secrecy fuels curiosity among researchers exploring structure-activity relationships in sulfonamide chemistry.

Environmental and green chemistry aspects of producing CAS No. 72225-63-9 have gained traction in academic discussions. Recent publications emphasize atom-efficient synthesis routes and catalytic methods to minimize waste generation—a response to the industry's shift toward sustainable manufacturing practices. These advancements address common search queries about eco-friendly synthesis of specialty chemicals.

Analytical characterization of 3-amino-N-butyl-4-methylbenzenesulfonamide typically involves HPLC purification, mass spectrometry, and NMR spectroscopy—techniques frequently searched by quality control professionals. The compound's chromatographic behavior and spectral fingerprints are well-documented, supporting its identification in complex mixtures. This documentation is crucial for laboratories implementing ICH guidelines for impurity profiling.

Emerging applications in material science have broadened the scope of 72225-63-9 beyond life sciences. Its aromatic sulfonamide moiety shows promise in designing polymeric materials with enhanced thermal stability, coinciding with industry demands for high-performance polymers. This interdisciplinary potential makes it a recurring subject in cross-disciplinary research forums.

For procurement specialists, understanding the global supply chain for 3-amino-N-butyl-4-methylbenzenesulfonamide is essential. Market intelligence suggests that custom synthesis services and contract manufacturing organizations are primary sources, with quality certifications like GMP compliance being key differentiators. These operational insights respond to frequent searches about bulk chemical sourcing strategies.

Looking ahead, the scientific community anticipates novel discoveries involving CAS No. 72225-63-9, especially in precision medicine and personalized therapeutics. Its molecular scaffold continues to inspire computational chemistry studies using AI-assisted molecular modeling—a cutting-edge area generating substantial online discussion. This forward-looking perspective ensures the compound's relevance in evolving chemical innovation narratives.